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Compound of Interest

Compound Name: Atalafoline

Cat. No.: B011924 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological activities of Atalafoline, an acridone alkaloid of interest to researchers

in drug discovery and natural product chemistry. This document synthesizes available data to

offer a resource for scientists and drug development professionals.

Chemical Structure and Physicochemical Properties
Atalafoline is a member of the acridone class of alkaloids, characterized by a tricyclic aromatic

core. Its formal chemical name is 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9-one. The

structure is distinguished by the presence of hydroxyl and methoxy functional groups, which

contribute to its chemical reactivity and potential biological interactions.

The key physicochemical properties of Atalafoline are summarized in the table below,

providing a quantitative snapshot for experimental design and computational modeling.
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Property Value Source

Molecular Formula C₁₇H₁₇NO₆ N/A

Molecular Weight 331.32 g/mol N/A

CAS Number 107259-49-4 N/A

Appearance Powder N/A

Melting Point 155-158 °C N/A

Predicted Boiling Point 593.4 ± 50.0 °C N/A

Predicted Density 1.366 ± 0.06 g/cm³ N/A

Predicted pKa 6.89 ± 0.20 N/A

Experimental Protocols: Isolation of Acridone
Alkaloids
While a specific, detailed experimental protocol for the isolation of Atalafoline is not

extensively documented in publicly available literature, a general methodology for the

extraction of acridone alkaloids from their natural source, Atalantia buxifolia (Poir.) Oliv.

(Rutaceae), can be outlined.[1][2][3] This process typically involves solvent extraction followed

by chromatographic separation.[4][5][6]

A generalized workflow for the isolation of acridone alkaloids is presented below. Researchers

should note that optimization of solvents and chromatographic conditions is crucial for the

successful isolation of specific compounds like Atalafoline.
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A generalized workflow for the isolation of acridone alkaloids.
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Biological Activity and Potential Signaling Pathways
Direct experimental evidence detailing the biological activity and mechanism of action of

Atalafoline is limited. However, studies on other acridone alkaloids isolated from Atalantia

species provide valuable insights into its potential pharmacological effects.[7][8][9][10][11][12]

[13]

Acridone alkaloids from Atalantia have demonstrated a range of biological activities, including:

Antimicrobial Activity: Several acridone alkaloids have shown activity against various

bacteria and fungi.[2][14][15][16][17][18][19]

Anti-inflammatory Effects: Inhibition of inflammatory pathways has been reported for related

compounds.[20][21][22][23][24][25][26]

Cytotoxic Activity: Some acridone alkaloids exhibit cytotoxicity against cancer cell lines,

suggesting potential as anticancer agents.[9][12][20][21][27][28]

Anti-allergic Activity: Certain acridone alkaloids have shown potential in modulating allergic

responses.[10][29]

The cytotoxic effects of some acridone alkaloids have been linked to the inhibition of specific

signaling pathways.[7] For instance, buxifoliadine E, another acridone alkaloid from Atalantia

monophylla, has been shown to inhibit the ERK (Extracellular signal-regulated kinase) pathway,

leading to apoptosis in cancer cells.[7] Given the structural similarity, it is plausible that

Atalafoline may exert its potential cytotoxic effects through a similar mechanism.

The hypothetical signaling pathway for the induction of apoptosis by acridone alkaloids based

on existing literature is depicted below. Further research is required to validate the specific role

of Atalafoline in this and other cellular pathways.
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A potential signaling pathway for acridone alkaloid-induced apoptosis.

Conclusion and Future Directions
Atalafoline represents an intriguing natural product with a well-defined chemical structure and

physicochemical properties. While specific biological data for Atalafoline is scarce, the broader
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family of acridone alkaloids from Atalantia species exhibits promising pharmacological

activities. This technical guide provides a foundational resource for researchers, highlighting

the need for further investigation into the specific biological targets and mechanisms of action

of Atalafoline. Future research should focus on the targeted isolation and synthesis of

Atalafoline to enable comprehensive biological screening and elucidation of its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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